M-benzoquinones
M-benzoquinones, also known as monomeric benzoquinones, are a class of organic compounds characterized by the presence of a quinone structure with a single benzene ring. These molecules exhibit significant aromaticity and are often found in natural processes such as respiration and photosynthesis.
Structurally, M-benzoquinones possess an ortho- or para-disubstituted benzoquinone core, where the two oxygen atoms form part of the quinone structure. Their chemical properties include strong oxidizing abilities due to their redox potential, making them important intermediates in biological and industrial processes.
In industrial applications, M-benzoquinones are utilized as electron acceptors, antioxidants, and disinfectants. They play a critical role in the degradation of certain organic compounds and can also be used in dyeing and printing industries due to their ability to form stable complexes with metal ions. Due to their redox properties, they are valuable for catalytic processes and environmental remediation strategies.
In summary, M-benzoquinones represent an essential class of quinone derivatives, contributing significantly to both natural and synthetic systems through their unique chemical characteristics and versatile applications.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Butanoic acid,2-methyl-, (1R,5R)-5-hydroxy-4-methoxy-1,5-dimethyl-2,6-dioxo-3-cyclohexen-1-ylester, (2S)- | 152204-32-5 | C14H20O6 |
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Grandifloron | 50861-53-5 | C19H22O4 |
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